methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate

• Molecular Formula: C13H12N4O2S
• Molecular Weight: 288.33 g/mol
• IUPAC Name: methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)pyrazole-4-carboxylate
• InChI: InChI=1S/C13H12N4O2S/c1-7-4-3-5-9-10(7)16-13(20-9)17-11(14)8(6-15-17)12(18)19-2/h3-6H,14H2,1-2H3
• InChI Key: QRIVGSFKFHBZDW-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)SC(=N2)N3C(=C(C=N3)C(=O)OC)N

Description

Methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that contains both pyrazole and benzothiazole rings. This compound is synthesized using various methods, and its applications in scientific research are diverse.

Mechanism of Action

The mechanism of action of methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate is not well understood. However, studies have suggested that it may exert its biological activities by interacting with specific enzymes or receptors in the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, fungi, and bacteria. It has also been shown to have fluorescent properties, which make it useful for detecting metal ions in biological systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate in lab experiments is its versatility. It can be used as a building block in the synthesis of various heterocyclic compounds, and it has potential applications in various fields of research. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many future directions for research on methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate. Some possible directions include:
1. Further studies on its potential anticancer, antifungal, and antibacterial activities
2. Development of new synthetic methods for the compound
3. Exploration of its potential as a fluorescent probe for the detection of other metal ions
4. Investigation of its potential as a therapeutic agent for various diseases
5. Study of its interactions with specific enzymes or receptors in the body.
Conclusion:
In conclusion, this compound is a versatile compound that has many applications in scientific research. Its potential applications in various fields, such as medicine and materials science, make it an exciting area of research. Further studies on its properties and potential uses will undoubtedly lead to new discoveries and advancements in the field of scientific research.

Synthesis Methods

Methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate can be synthesized using various methods. One of the most common methods is the reaction of 4-methyl-1,3-benzothiazol-2-amine with ethyl acetoacetate in the presence of hydrazine hydrate. The resulting product is then treated with methyl iodide to obtain this compound.

Scientific Research Applications

Methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate has various applications in scientific research. It is used as a building block in the synthesis of various heterocyclic compounds. It has been studied for its potential anticancer, antifungal, and antibacterial activities. It has also been studied for its potential as a fluorescent probe for the detection of metal ions.